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Compound of Interest

Compound Name: (3-Bromo-2-methylpropyl)benzene

Cat. No.: B3279190

This technical guide provides a comprehensive overview of the chemical properties,
spectroscopic data, reactivity, and synthesis of (3-Bromo-2-methylpropyl)benzene. The
information is intended for researchers, scientists, and professionals in the field of drug
development and materials science.

Physicochemical Properties

(3-Bromo-2-methylpropyl)benzene, with the CAS number 68996-14-5, is a halogenated
alkylbenzene.[1][2] While extensive experimental data for this specific compound is limited, its
properties can be predicted based on the characteristics of similar molecules.[1] It is
anticipated to be a colorless liquid, insoluble in water but soluble in common organic solvents.

[1]
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Property Value

CAS Number 68996-14-5

Molecular Formula C1oH13BIr[1][3]

Molecular Weight 213.11 g/mol [1]

Appearance Colorless liquid (predicted)[1]
Boiling Point Data not available[1]

Melting Point Data not available[1]

Density Data not available[1]

Insoluble in water; soluble in organic solvents

Solubilit
Y (predicted)[1]

InChl Key RMYMVZYEHYEORU-UHFFFAOYSA-N[1][3]

Spectroscopic Data

Detailed experimental spectra for (3-Bromo-2-methylpropyl)benzene are not readily available
in public databases. However, the expected spectroscopic features can be inferred from data
on analogous halogenated alkylbenzenes, such as (3-Bromopropyl)benzene.[1]
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Spectroscopic Technique Key Features

Signals corresponding to the aromatic protons

of the benzene ring and the protons on the 2-

methylpropyl chain. The chemical shifts and
1H NMR o _ ,

splitting patterns would provide detailed

structural information about the connectivity of

the atoms.[1]

Unique signals for each carbon atom, including
13C NMR those in the aromatic ring and the aliphatic side
chain.[1]

A molecular ion peak (M*) and a characteristic

M+2 peak of similar intensity, which is indicative
Mass Spectrometry (EI) of the presence of the bromine isotopes ("°Br

and 81Br). The fragmentation pattern would offer

further structural clues.[1]

Characteristic C-H stretching vibrations for both

the aromatic and aliphatic hydrogens, C=C
Infrared (IR) Spectroscopy ) o o

stretching from the aromatic ring, and a distinct

C-Br stretching vibration.[1]

Reactivity and Chemical Behavior

Halogenated alkylbenzenes like (3-Bromo-2-methylpropyl)benzene are valuable
intermediates in organic synthesis due to the reactivity imparted by the halogen atom.[1] The
bromine atom serves as an excellent leaving group, making the compound susceptible to
various chemical transformations.

Nucleophilic Substitution Reactions

(3-Bromo-2-methylpropyl)benzene can undergo nucleophilic substitution reactions where the
bromide ion is displaced by a nucleophile.[1] The reaction can proceed through either an Sn1 or
Sn2 mechanism, depending on the structure of the substrate, the nature of the nucleophile, and
the solvent used.[1]
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Caption: Nucleophilic substitution pathways for (3-Bromo-2-methylpropyl)benzene.

Cross-Coupling Reactions

This compound is also a suitable substrate for various palladium-catalyzed cross-coupling
reactions, such as the Suzuki, Heck, and Sonogashira reactions.[1] These reactions are
fundamental in synthetic organic chemistry for the formation of new carbon-carbon and carbon-
heteroatom bonds, enabling the construction of complex molecular architectures.[1]

Synthesis

The synthesis of (3-Bromo-2-methylpropyl)benzene can be achieved through the
bromination of the corresponding alkylbenzene. A common method for aliphatic bromination
involves the reaction of (2-methylpropyl)benzene with hydrogen bromide (HBr) in the presence
of peroxides.[1] This reaction proceeds via a radical mechanism to yield the desired product.[1]
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Caption: Synthesis of (3-Bromo-2-methylpropyl)benzene.

Experimental Protocol: Aliphatic Bromination

The following is a generalized experimental protocol for the radical bromination of an
alkylbenzene.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, dissolve (2-methylpropyl)benzene in a suitable inert solvent.

e Initiation: Add a radical initiator, such as a peroxide, to the solution.

» Addition of HBr: Slowly add hydrogen bromide to the reaction mixture through the dropping
funnel. The reaction may need to be initiated with gentle heating or UV light.

o Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,
such as thin-layer chromatography (TLC) or gas chromatography (GC).

e Workup: Once the reaction is complete, quench the reaction mixture, separate the organic
layer, and wash it with a suitable aqueous solution to remove any unreacted HBr and initiator
byproducts.

 Purification: Dry the organic layer over an anhydrous drying agent, filter, and concentrate the
solvent under reduced pressure. The crude product can then be purified by distillation or
column chromatography to yield pure (3-Bromo-2-methylpropyl)benzene.

Safety and Handling
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As with many brominated organic compounds, (3-Bromo-2-methylpropyl)benzene should be
handled with appropriate safety precautions. While specific toxicity data is not available, similar
compounds can cause skin and eye irritation.[4][5] It is recommended to handle this chemical
in a well-ventilated fume hood and to wear personal protective equipment, including safety
goggles, gloves, and a lab coat.[6][7] Avoid inhalation of vapors and contact with skin and eyes.

[6]7]

Applications in Research and Development

The unique chemical properties of (3-Bromo-2-methylpropyl)benzene make it a valuable
compound in several areas of research.

¢ Medicinal Chemistry: The bromine atom can act as a handle for further molecular
modifications, allowing for the synthesis of a diverse range of derivatives to optimize drug
candidates.[1] The ability of bromine to participate in halogen bonding can also be exploited
in rational drug design.[1]

» Materials Science: The introduction of a bromine atom can alter the physical and electronic
properties of organic materials, making them suitable for applications in fields such as
organic electronics.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (3-Bromo-2-
methylpropyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3279190#3-bromo-2-methylpropyl-benzene-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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